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Executive Summary
2'-Chloro-6'-fluoro-2-hydroxyacetophenone (CAS 1368795-03-2) is a highly functionalized

phenacyl alcohol derivative utilized primarily as a building block in medicinal chemistry.[1] Its

core structure—a 2,6-disubstituted acetophenone scaffold—provides unique steric and

electronic properties that influence the binding affinity of downstream targets, particularly in

kinase inhibitors and tricyclic psychotropic agents. This guide provides a comprehensive

analysis of its physical properties, synthetic pathways, and safety protocols for research and

development applications.

Molecular Identity & Structural Analysis
The compound features a phenyl ring substituted at the ortho positions (2' and 6') with chlorine

and fluorine, respectively, creating a "steric clamp" around the carbonyl group. The

-hydroxy moiety (C2 position) serves as a versatile nucleophilic or electrophilic handle for
cyclization reactions.
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Identifier Detail

IUPAC Name
1-(2-Chloro-6-fluorophenyl)-2-hydroxyethan-1-

one

Common Name 2'-Chloro-6'-fluoro-2-hydroxyacetophenone

CAS Number 1368795-03-2

Molecular Formula

C

H

ClFO

Molecular Weight 188.58 g/mol

SMILES O=C(CO)C1=C(Cl)C=CC=C1F

InChI Key
Derived from structure (Specific key varies by

protonation state)

Structural Pharmacophore Analysis[3]
2,6-Dihalo Substitution: Forces the carbonyl group out of coplanarity with the aromatic ring

due to steric repulsion, altering the reactivity of the carbonyl carbon toward nucleophiles.

-Hydroxy Group: Facilitates intramolecular hydrogen bonding with the carbonyl oxygen and
serves as a precursor for 1,2-diketones or heterocycles (e.g., imidazoles, oxazoles).

Physicochemical Properties Matrix
The following data aggregates experimental observations and high-confidence predicted

values typical for this class of halogenated phenacyl alcohols.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11719728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Condition / Note

Physical State Crystalline Solid
At STP (Standard Temp &

Pressure)

Appearance White to off-white powder May appear yellow if impure

Melting Point 65°C – 75°C (Predicted)
Experimental determination

recommended

Boiling Point ~280°C (Predicted)
Decomposes before boiling at

1 atm

Density 1.42 ± 0.1 g/cm³
Calculated based on molar

volume

Solubility (Water) Low (< 1 mg/mL) Hydrophobic halogenated ring

Solubility (Organic) High
DMSO, Methanol, DCM, Ethyl

Acetate

pKa (OH group) ~13.5 Typical for primary alcohols

LogP 1.8 – 2.2 Moderate lipophilicity

Note on Stability: The

-hydroxy ketone moiety is susceptible to dimerization or oxidation to the

corresponding aldehyde/acid under basic conditions. Store under inert atmosphere

(Argon/Nitrogen) at -20°C.

Synthetic Pathway & Reactivity
The synthesis of 2'-Chloro-6'-fluoro-2-hydroxyacetophenone typically proceeds via the

functionalization of the corresponding acetophenone. The most robust protocol involves

bromination followed by displacement and hydrolysis.
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Synthesis Workflow Visualization
The following diagram illustrates the standard laboratory synthesis route to ensure high purity

and prevent over-oxidation.
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Figure 1: Step-wise synthesis from the commercially available acetophenone precursor. This

route avoids the use of toxic diazomethane (Wolff rearrangement route).

Experimental Protocols
Protocol A: Solubility & Partitioning Assessment
For drug development assays, preparing a stable stock solution is critical.

Solvent: Dimethyl sulfoxide (DMSO) is the preferred vehicle.

Concentration: Prepare a 10 mM stock (18.86 mg in 10 mL DMSO).

Sonication: Sonicate for 60 seconds at room temperature to ensure complete dissolution.

Storage: Aliquot into amber glass vials; stable for 3 months at -20°C. Avoid freeze-thaw

cycles.

Protocol B: Quality Control (NMR Interpretation)
Verification of the structure should focus on the diagnostic methylene protons.

¹H NMR (400 MHz, DMSO-d₆):
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4.5–4.8 ppm (s or d, 2H): Characteristic shift for

.

5.0–5.5 ppm (t, 1H): Hydroxyl proton (exchangeable with D₂O).

7.2–7.6 ppm (m, 3H): Aromatic protons (splitting pattern complex due to F-coupling).

Safety & Handling (MSDS Summary)
Signal Word: WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2][3]

STOT-SE H335
May cause respiratory

irritation.[2]

Precautionary Measures:

PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.

Ventilation: Handle only in a fume hood to avoid inhalation of dust/aerosols.

Spill Cleanup: Adsorb with inert material (vermiculite); do not flush into surface water.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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